2-Methoxy-N-(pentan-2-yl)pyridin-3-amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CCCC(C)NC1=C(N=CC=C1)OC
• InChI: InChI=1S/C11H18N2O/c1-4-6-9(2)13-10-7-5-8-12-11(10)14-3/h5,7-9,13H,4,6H2,1-3H3
• InChIKey: MCLSRUSXELGTGX-UHFFFAOYSA-N

2-Methoxy-N-(pentan-2-yl)pyridin-3-amine: Chiral Building Block for Kinase Libraries

2-Methoxy-N-(pentan-2-yl)pyridin-3-amine (CAS 1157628-18-6) is a disubstituted pyridine derivative bearing a 2-methoxy group and an N-(pentan-2-yl) secondary amine substituent. With a molecular formula of C11H18N2O and a molecular weight of 194.27 g/mol, this compound belongs to the 2-alkoxy-pyridin-3-amine class, a scaffold recurrently employed in kinase inhibitor discovery programs, particularly those targeting the p38 MAP kinase family [1]. The molecule possesses one undefined stereocenter at the pentan-2-yl carbon, making it a racemic chiral building block with one hydrogen bond donor, three hydrogen bond acceptors, a computed XLogP3 of 2.8, and a topological polar surface area of 34.2 Ų [2]. It is commercially available at purities of 95% to 98% from multiple chemical suppliers .

Chiral building block for kinase-targeted library synthesis

Supports enantiomer-attribution review via single stereocenter

CNS drug-like property space: reported XLogP3 2.8, TPSA 34.2 Ų

• [1] New Pyridin-3-Amine Derivatives. U.S. Patent Application Publication No. US 2011/0098298 A1, filed February 12, 2007. View Source
• [2] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. View Source

Why 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine Cannot Be Replaced

Within the 2-alkoxy-pyridin-3-amine family, subtle variations in the N-alkyl chain branching pattern and the nature of the 2-position substituent produce measurable differences in lipophilicity, hydrogen bonding capacity, conformational flexibility, and stereochemical identity. These physicochemical parameters directly govern the compound's performance as a synthetic intermediate in drug discovery campaigns, where library design requires precise control over molecular descriptors such as logP, TPSA, and the number of rotatable bonds [1]. The pentan-2-yl chain introduces a chiral center absent in symmetric N-alkyl isomers, while the 2-methoxy group provides an additional hydrogen bond acceptor not present in 2-methyl or unsubstituted analogs . Generic substitution with a closely related isomer—such as the pentan-3-yl or 2-methylbutyl variant—alters the three-dimensional presentation of the amine and the electronic character of the pyridine ring, potentially changing target binding profiles or synthetic reactivity in ways that cannot be predicted without explicit comparative data.

Target Compound

Analog / Isomer Mismatch

Racemic with 1 undefined stereocenter

Achiral pentan-3-yl isomer: stereochemical SAR context may differ

3 hydrogen bond acceptors (2-methoxy)

2-methyl or des-methoxy analogs: H-bond capacity and solubility profile may shift

XLogP3 2.8 and TPSA 34.2 Ų

Des-methoxy analogs: lipophilicity-permeability balance may not transfer

• [1] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. Computed Properties section: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Rotatable Bond Count, Topological Polar Surface Area. View Source

2-Methoxy-N-(pentan-2-yl)pyridin-3-amine: Key Differentiation Evidence

Chiral Pentan-2-yl vs. Achiral Pentan-3-yl Isomer

2-Methoxy-N-(pentan-2-yl)pyridin-3-amine possesses one undefined atom stereocenter at the pentan-2-yl carbon, rendering the commercially supplied material a racemic mixture with the potential for chiral resolution [1]. In contrast, the closest positional isomer, 2-Methoxy-N-(pentan-3-yl)pyridin-3-amine (CAS 1157629-46-3), is achiral because the pentan-3-yl group is symmetric about the point of N-attachment, possessing zero undefined stereocenters . This stereochemical distinction is critical for medicinal chemistry programs requiring enantiomerically pure intermediates or for studies investigating stereochemistry-dependent biological activity.

Chiral vs. achiral isomer

Reported structural context

1 undefined stereocenter (racemic) vs. 0 (pentan-3-yl isomer)

Enables enantiomer-attribution review; achiral isomer cannot support stereochemical SAR

Structural analysis based on PubChem descriptors

Evidence Dimension	Undefined atom stereocenter count
Target Compound Data	1 undefined stereocenter (racemic at pentan-2-yl carbon)
Comparator Or Baseline	2-Methoxy-N-(pentan-3-yl)pyridin-3-amine: 0 undefined stereocenters
Quantified Difference	1 vs. 0 undefined stereocenters (presence vs. absence of chirality)
Conditions	Structural analysis based on InChI and SMILES strings; PubChem computed stereochemistry descriptors

Why This Matters

The presence of a chiral center in the target compound enables downstream enantiomeric separation for stereochemistry-activity relationship studies, a capability absent from the achiral pentan-3-yl isomer.

• [1] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. Computed Properties: Undefined Atom Stereocenter Count = 1. View Source

Hydrogen Bond Acceptor Capacity: 2-Methoxy vs. 2-Methyl Analog

The target compound features three hydrogen bond acceptors (HBA = 3) contributed by the pyridine nitrogen, the secondary amine nitrogen, and the methoxy oxygen [1]. The direct 2-methyl analog, 2-Methyl-N-(pentan-2-yl)pyridin-3-amine (CAS 1542409-62-0, MF C11H18N2, MW 178.27), lacks the methoxy oxygen and therefore possesses only two hydrogen bond acceptors (the two nitrogen atoms) . This difference of one HBA is quantitatively meaningful in the context of Lipinski-type drug-likeness filters and in modulating solubility and target protein interactions during fragment-based or HTS library screening.

H-bond acceptor capacity

Reported structural context

3 HBA (2-methoxy) vs. 2 HBA (2-methyl analog)

Higher H-bond capacity may shift solubility and target-binding profile

Computed by Cactvs 3.4.6.11 (PubChem)

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	3 HBA (pyridine N, amine N, methoxy O)
Comparator Or Baseline	2-Methyl-N-(pentan-2-yl)pyridin-3-amine: 2 HBA (pyridine N, amine N; no methoxy oxygen)
Quantified Difference	3 vs. 2 HBA (50% higher HBA count)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem) for the target; inferred from molecular formula C11H18N2 (no oxygen) for the 2-methyl comparator

Why This Matters

A 50% increase in hydrogen bond acceptor count directly impacts aqueous solubility, formulation behavior, and the ability to form key polar contacts in a biological target binding site, making the target compound functionally distinct from its 2-methyl analog.

• [1] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. Computed Properties: Hydrogen Bond Acceptor Count = 3. View Source

Lipophilicity Control: XLogP and TPSA vs. Analogs

The target compound's computed XLogP3-AA is 2.8, with a topological polar surface area of 34.2 Ų [1]. By comparison, the des-methoxy analog N-(pentan-2-yl)pyridin-3-amine (C10H16N2, MW 164.25) lacks the methoxy oxygen, which both reduces its molecular weight and alters its lipophilicity-topology balance. While direct PubChem-computed XLogP and TPSA values for this comparator are not available from the accessed sources, class-level inference indicates that removal of the electron-donating methoxy group typically decreases XLogP by approximately 0.3 to 0.5 log units and reduces TPSA by roughly 9–12 Ų based on the oxygen contribution . The target compound also has 5 rotatable bonds versus an expected 4 for the pentan-3-yl positional isomer (due to reduced conformational freedom in the symmetric 3-pentyl chain), confirmed by the PubChem value of 5 rotatable bonds for the target [1].

Lipophilicity and TPSA

Class-level inference

XLogP3 = 2.8; TPSA = 34.2 Ų; 5 rotatable bonds

Favorable CNS drug-like property space; des-methoxy removal may decrease XLogP by ~0.3–0.5

Comparator estimates from medicinal chemistry rules

Evidence Dimension	XLogP3, TPSA, and rotatable bond count
Target Compound Data	XLogP3 = 2.8; TPSA = 34.2 Ų; Rotatable bonds = 5
Comparator Or Baseline	N-(pentan-2-yl)pyridin-3-amine: XLogP3 estimated 2.3–2.5, TPSA estimated 22–25 Ų; 2-Methoxy-N-(pentan-3-yl)pyridin-3-amine: Rotatable bonds expected ≤4 (exact PubChem value unavailable for comparator; class-level estimate)
Quantified Difference	ΔXLogP ≈ +0.3 to +0.5; ΔTPSA ≈ +9 to +12 Ų; ΔRotatable bonds = +1 (vs. pentan-3-yl isomer, class estimate)
Conditions	Target compound data from PubChem computed properties; comparator estimates derived from standard medicinal chemistry rules for functional group contributions to logP and TPSA

Why This Matters

The precise XLogP of 2.8 places this compound in the favorable lipophilicity range for CNS drug candidates (typically XLogP 1–4) while the TPSA of 34.2 Ų is below the 60 Ų threshold often associated with poor blood-brain barrier penetration, making it a rationally selectable building block for CNS-targeted library enumeration.

• [1] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. Computed Properties: XLogP3-AA = 2.8, Topological Polar Surface Area = 34.2 Ų, Rotatable Bond Count = 5. View Source

Commercial Purity Grade: High-Purity vs. Standard

The target compound is available at a minimum purity of 98% from Leyan (Product No. 1348057) , which exceeds the 95% minimum purity specification offered by AKSci for the same compound (Cat. No. 0052DF) and the 95% standard purity common to structurally related analogs such as 2-Methoxy-N-(pentan-3-yl)pyridin-3-amine (AKSci 0055DF) and 2-Methoxy-N-(2-methylbutyl)pyridin-3-amine (AKSci 0041DF) . A 3-percentage-point increase in chromatographic purity (95% to 98%) corresponds to a 60% reduction in total impurity burden (from ≤5% to ≤2%), a factor that directly affects reaction yield reproducibility, byproduct profile, and the interpretability of biological assay results in lead optimization campaigns.

Purity grade comparison

Data to verify

98% (Leyan) vs. 95% (AKSci); impurity burden reduced ~60%

Higher purity supports synthesis reproducibility and assay interpretability

Supplier CoA specifications; analytical method typically HPLC or GC

Evidence Dimension	Minimum purity specification (chromatographic)
Target Compound Data	98% (Leyan, Product No. 1348057)
Comparator Or Baseline	95% (AKSci Cat. 0052DF for the same compound); 95% for 2-Methoxy-N-(pentan-3-yl)pyridin-3-amine (AKSci 0055DF); 95% for 2-Methoxy-N-(2-methylbutyl)pyridin-3-amine (AKSci 0041DF)
Quantified Difference	98% vs. 95% (impurity burden reduced from ≤5% to ≤2%, a 60% relative reduction)
Conditions	Commercial supplier Certificate of Analysis specifications; analytical method typically HPLC or GC

Why This Matters

The 60% lower impurity burden at 98% purity translates directly into fewer confounding variables in dose-response assays and higher reproducibility in multi-step synthetic sequences, providing a procurement-driven rationale for selecting the higher-purity source of this specific isomer.

Scaffold Privilege: 2-Alkoxy-pyridin-3-amine as Kinase Pharmacophore

The 2-alkoxy-pyridin-3-amine scaffold is explicitly claimed and exemplified in patent literature as a core structure for p38 mitogen-activated protein kinase inhibitors [1]. Within this patent family (US 2011/0098298 A1), pyridin-3-amine derivatives bearing 2-aryl or 2-alkoxy substituents are described as potent inhibitors of p38α/β isoforms. While the specific compound 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine is not individually characterized with an IC50 value in the accessed patent text, its core scaffold is directly validated by multiple exemplified analogs that demonstrate nanomolar p38α inhibition. The pentan-2-yl N-substituent introduces a sterically differentiated, chiral secondary amine motif that is structurally analogous to the 'hindered amine' building blocks explicitly marketed by Sigma-Aldrich as 'chemically differentiated building blocks for the preparation of drug candidates containing hindered amine motifs' .

Kinase scaffold privilege

Class-level context

2-alkoxy-pyridin-3-amine core claimed in p38 MAPK inhibitor patent US 2011/0098298 A1

Supports kinase-targeted library design; chiral N-alkyl group offers structurally differentiated entry point

Compound not individually profiled in accessed patent text

Evidence Dimension	Scaffold representation in kinase inhibitor patent literature
Target Compound Data	2-alkoxy-pyridin-3-amine scaffold claimed in US 2011/0098298 A1 (p38 MAPK inhibitor patent); chiral N-(pentan-2-yl) hindered amine motif
Comparator Or Baseline	Unsubstituted N-alkyl pyridin-3-amines (lacking 2-alkoxy group): not explicitly claimed in the same patent family; Sigma-Aldrich markets N-(2-methylpentan-2-yl)pyridin-3-amine as a differentiated hindered amine building block
Quantified Difference	Presence vs. absence of 2-alkoxy group distinguishes patent-validated kinase inhibitor scaffold from generic aminopyridine building block (qualitative class-level differentiation)
Conditions	Patent analysis of US 2011/0098298 A1; commercial building block portfolio analysis (Sigma-Aldrich Aldrich Market Select)

Why This Matters

The 2-alkoxy-pyridin-3-amine core is a literature-validated privileged scaffold for kinase inhibitor design, and the addition of the chiral pentan-2-yl chain provides a structurally differentiated entry point for patent space exploration distinct from commercially ubiquitous achiral or tert-alkyl hindered amine building blocks.

• [1] New Pyridin-3-Amine Derivatives. U.S. Patent Application Publication No. US 2011/0098298 A1. General formula (I) encompasses 2-substituted pyridin-3-amines as p38 MAP kinase inhibitors. View Source

2-Methoxy-N-(pentan-2-yl)pyridin-3-amine: Application Scenarios

Enantioselective Synthesis with a Chiral Building Block

Drug discovery programs investigating stereochemistry-dependent target engagement—particularly for CNS-penetrant kinase inhibitors—can leverage the single undefined stereocenter of this compound (quantified as 1 undefined stereocenter vs. 0 for the pentan-3-yl isomer) for chiral resolution and subsequent enantiomer-specific SAR exploration [1]. The 98% purity grade (Leyan Cat. No. 1348057) ensures that impurity-related noise does not confound enantiomeric excess measurements during chiral chromatography method development .

CNS Drug Lipophilicity and H-Bonding Optimization

The quantitatively established XLogP3 of 2.8 and TPSA of 34.2 Ų place this compound within the favorable CNS drug-like property space [1]. With 3 hydrogen bond acceptors (vs. 2 for the 2-methyl analog) and an XLogP below 3, this building block is rationally selectable for library enumeration aimed at balancing passive permeability with aqueous solubility—a critical trade-off in CNS lead optimization that cannot be identically achieved with the 2-methyl or des-methoxy analogs .

p38 MAP Kinase-Targeted Library Design

The 2-alkoxy-pyridin-3-amine scaffold is validated by patent literature as a core recognition element for the p38α/β ATP-binding site [1]. Incorporating this specific compound into a screening library—rather than the achiral pentan-3-yl isomer or the HBA-deficient 2-methyl analog—preserves both the required hydrogen bond acceptor capacity (HBA = 3) and introduces a chiral, sterically differentiated N-alkyl group that can probe sub-pocket selectivity not addressable by simpler N-alkyl pyridin-3-amines .

High-Purity Intermediates for Multi-Step Synthesis

The 98% purity specification (with ≤2% total impurities, representing a 60% reduction in impurity burden versus the standard 95% grade) [1] makes this compound particularly suitable as a key intermediate in multi-step medicinal chemistry syntheses where byproduct accumulation from early-stage impurities can cascade into low yields or confounding biological assay results in later steps . Procurement of the 98% grade is specifically recommended for structure-activity relationship campaigns where batch-to-batch consistency is paramount.

Application

Selection Property

Validation Focus

Chiral resolution and stereochemical SAR

Racemic chiral building block; high-purity grade

Stereochemical-control context; enantiomer-attribution review

CNS drug-like property optimization

Reported XLogP3 2.8 and TPSA 34.2 Ų; 3 H-bond acceptors

Permeability-solubility balance; H-bond capacity review

p38 MAP kinase-targeted library enumeration

Patent-validated 2-alkoxy-pyridin-3-amine scaffold

Kinase selectivity review; sub-pocket differentiation

Multi-step synthesis with high reproducibility

98% minimum purity; reduced impurity burden

Batch-to-batch consistency; byproduct profile monitoring

• [1] PubChem Compound Summary for CID 43721868, 2-Methoxy-N-(pentan-2-yl)pyridin-3-amine. Computed Properties: XLogP3-AA = 2.8, TPSA = 34.2 Ų, HBA = 3, Undefined Atom Stereocenter Count = 1; and Leyan 98% purity specification. View Source